Cas no 58735-67-4 (Hexanal, 2-ethyl-, (R)-)
Hexanal, 2-ethyl-, (R)- structure
Product Name:Hexanal, 2-ethyl-, (R)-
CAS No:58735-67-4
MF:C8H16O
MW:128.212042808533
CID:341086
PubChem ID:1712033
Update Time:2025-04-19
Hexanal, 2-ethyl-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanal, 2-ethyl-, (R)-
- SCHEMBL9466751
- 58735-67-4
- DTXSID10364822
- (2R)-2-ethylhexanal
-
- Inchi: 1S/C8H16O/c1-3-5-6-8(4-2)7-9/h7-8H,3-6H2,1-2H3/t8-/m1/s1
- InChI Key: LGYNIFWIKSEESD-MRVPVSSYSA-N
- SMILES: O=C[C@H](CC)CCCC
Computed Properties
- Exact Mass: 128.12018
- Monoisotopic Mass: 128.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 69
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Hexanal, 2-ethyl-, (R)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
58735-67-4 (Hexanal, 2-ethyl-, (R)-) Related Products
- 2987-17-9(Cyclobutanecarbaldehyde)
- 26254-92-2(2-Ethyl-3-methylbutanal)
- 6688-11-5(Cyclooctanecarbaldehyde)
- 75853-49-5(12-Methyltridecanal)
- 110-41-8(2-METHYLUNDECANAL)
- 872-53-7(Cyclopentanecarboxaldehyde)
- 2043-61-0(cyclohexanecarbaldehyde)
- 96-17-3(2-Methylbutyraldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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